Cas no 1805364-59-3 (3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805364-59-3
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4864894
• Update Time: 2025-08-01

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-3-1-4(7(11)12)13-6(5(3)10)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： RGPODDKAVQOGDA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(C(F)F)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805364-59-3)

3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805364-59-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and difluoromethyl functional groups, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxylic acid moiety, makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for halogenated pyridines like 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its electrophilic properties, which facilitate C-C bond formation in cross-coupling reactions. This aligns with the growing trend of green chemistry, where efficient and selective synthetic methods are prioritized to minimize environmental impact.

The compound's CAS No. 1805364-59-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection. Its difluoromethyl group is a key feature, as fluorinated compounds are known to enhance metabolic stability and bioavailability in pharmaceutical candidates. This has led to increased interest in its use for designing next-generation therapeutics, especially in oncology and neurology.

From a technical perspective, 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid exhibits notable solubility in polar organic solvents, making it suitable for high-throughput screening and combinatorial chemistry. Its crystalline form and stability under ambient conditions further enhance its utility in laboratory settings. These properties are critical for researchers exploring structure-activity relationships (SAR) in drug development.

Another area of interest is the compound's potential in bioconjugation and probe design. The bromomethyl group allows for selective functionalization, enabling the creation of fluorescent tags or biomolecular probes for diagnostic applications. This aligns with the rising demand for precision medicine tools, where molecular imaging plays a pivotal role.

In agrochemical research, 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is explored for its herbicidal and fungicidal properties. The difluoromethyl moiety is known to disrupt enzymatic processes in pests, offering a pathway to eco-friendly crop solutions. This resonates with the global push for sustainable agriculture and reduced reliance on traditional pesticides.

Quality control and analytical characterization of this compound are facilitated by advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale applications. The compound's spectral data and chromatographic profiles are well-documented, aiding in its identification and purity assessment.

As the scientific community continues to explore heterocyclic chemistry, 3-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid remains a valuable asset. Its integration into automated synthesis platforms and AI-driven drug design workflows highlights its adaptability to modern research paradigms. Future studies may focus on optimizing its synthetic routes to improve yield and scalability.

In summary, CAS No. 1805364-59-3 represents a cutting-edge chemical intermediate with multifaceted applications. Its combination of halogenation and fluorination patterns positions it at the forefront of innovative research, addressing challenges in both human health and environmental sustainability. For researchers seeking reliable pyridine-based scaffolds, this compound offers a robust foundation for discovery and development.